Cas no 606107-27-1 (Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI))

• Product Name: Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI)
• CAS No: 606107-27-1
• MF: C₁₆H₂₁N₃O₂S₂
• MW: 351.486840963364
• CID: 952727
• PubChem ID: 3217084
• Update Time: 2025-04-19

Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI)
• AKOS000766150
• DB-284604
• ACETAMIDE, 2-[[7-(1,1-DIMETHYLETHYL)-1,4,5,6,7,8-HEXAHYDRO-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL]THIO]-
• 606107-27-1
• SR-01000329017-1
• SR-01000329017
• ACETAMIDE,2-[[7-(TERT-BUTYL)-1,4,5,6,7,8-HEXAHYDRO-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL]THIO]-

• Inchi： 1S/C16H21N3O2S2/c1-16(2,3)8-4-5-9-10(6-8)23-14-12(9)13(21)18-15(19-14)22-7-11(17)20/h8H,4-7H2,1-3H3,(H2,17,20)(H,18,19,21)
• InChI Key： QBZLXBUJNLZLGQ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(=N2)SCC(N)=O)=O)C2=C1CC(CC2)C(C)(C)C

Computed Properties

• Exact Mass: 351.108
• Monoisotopic Mass: 351.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 138Ų